Cas no 852047-90-6 (6-(5-{(2-chloro-6-fluorophenyl)methylsulfanyl}-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

6-(5-{(2-chloro-6-fluorophenyl)methylsulfanyl}-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione structure
852047-90-6 structure
Product Name:6-(5-{(2-chloro-6-fluorophenyl)methylsulfanyl}-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:852047-90-6
MF:C21H17ClFN5O2S
MW:457.908385038376
CID:5830160
PubChem ID:3615363
Update Time:2023-11-21

6-(5-{(2-chloro-6-fluorophenyl)methylsulfanyl}-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 6-[[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]-
    • F0648-0205
    • 852047-90-6
    • AKOS024591420
    • 6-((5-((2-chloro-6-fluorobenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione
    • 6-[[5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
    • 6-(5-{(2-chloro-6-fluorophenyl)methylsulfanyl}-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • Inchi: 1S/C21H17ClFN5O2S/c1-12-4-2-5-14(8-12)28-18(9-13-10-19(29)25-20(30)24-13)26-27-21(28)31-11-15-16(22)6-3-7-17(15)23/h2-8,10H,9,11H2,1H3,(H2,24,25,29,30)
    • InChI Key: OEFYCYUAGNQQBM-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(CC2N(C3=CC=CC(C)=C3)C(SCC3=C(F)C=CC=C3Cl)=NN=2)=CC(=O)N1

Computed Properties

  • Exact Mass: 457.0775518g/mol
  • Monoisotopic Mass: 457.0775518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • pka: 8.38±0.10(Predicted)

6-(5-{(2-chloro-6-fluorophenyl)methylsulfanyl}-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

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